Cas no 136490-09-0 (2-[3,5-bis(trifluoromethyl)phenyl]-4-(methylsulfanyl)-6-phenylpyridine)

• Product name: 2-[3,5-bis(trifluoromethyl)phenyl]-4-(methylsulfanyl)-6-phenylpyridine
• CAS No: 136490-09-0
• MF: C₂₀H₁₃F₆NS
• MW: 413.379344701767
• CID: 1240708
• PubChem ID: 178347

2-[3,5-bis(trifluoromethyl)phenyl]-4-(methylsulfanyl)-6-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-[3,5-bis(trifluoromethyl)phenyl]-4-(methylsulfanyl)-6-phenylpyridine
• 2-[3,5-bis(trifluoromethyl)phenyl]-4-methylsulfanyl-6-phenylpyridine
• 136490-09-0
• DTXSID70929451

• Inchi： InChI=1S/C20H13F6NS/c1-28-16-10-17(12-5-3-2-4-6-12)27-18(11-16)13-7-14(19(21,22)23)9-15(8-13)20(24,25)26/h2-11H,1H3
• InChI Key： KAKMVGORIPMANP-UHFFFAOYSA-N
• SMILES： CSC1=CC(=NC(=C1)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)C3=CC=CC=C3

Computed Properties

• Exact Mass: 413.06739
• Monoisotopic Mass: 413.06728956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89